Donepezil Benzyl Bromide Impurity
Donepezil Benzyl Bromide Impurity
Donepezil impurity.
Brand Name:
Vulcanchem
CAS No.:
844694-85-5
VCID:
VC0192806
InChI:
InChI=1S/C31H36NO3.BrH/c1-34-29-19-26-18-27(31(33)28(26)20-30(29)35-2)17-23-13-15-32(16-14-23,21-24-9-5-3-6-10-24)22-25-11-7-4-8-12-25;/h3-12,19-20,23,27H,13-18,21-22H2,1-2H3;1H/q+1;/p-1
SMILES:
COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)CC5=CC=CC=C5)OC.[Br-]
Molecular Formula:
C31H36BrNO3
Molecular Weight:
550.5 g/mol
Donepezil Benzyl Bromide Impurity
CAS No.: 844694-85-5
Impurities
VCID: VC0192806
Molecular Formula: C31H36BrNO3
Molecular Weight: 550.5 g/mol
Purity: > 95%
| CAS No. | 844694-85-5 |
|---|---|
| Product Name | Donepezil Benzyl Bromide Impurity |
| Molecular Formula | C31H36BrNO3 |
| Molecular Weight | 550.5 g/mol |
| IUPAC Name | 2-[(1,1-dibenzylpiperidin-1-ium-4-yl)methyl]-5,6-dimethoxy-2,3-dihydroinden-1-one;bromide |
| Standard InChI | InChI=1S/C31H36NO3.BrH/c1-34-29-19-26-18-27(31(33)28(26)20-30(29)35-2)17-23-13-15-32(16-14-23,21-24-9-5-3-6-10-24)22-25-11-7-4-8-12-25;/h3-12,19-20,23,27H,13-18,21-22H2,1-2H3;1H/q+1;/p-1 |
| Standard InChIKey | SSZOWVQOUFMSCQ-UHFFFAOYSA-M |
| SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)CC5=CC=CC=C5)OC.[Br-] |
| Canonical SMILES | COC1=C(C=C2C(=C1)CC(C2=O)CC3CC[N+](CC3)(CC4=CC=CC=C4)CC5=CC=CC=C5)OC.[Br-] |
| Appearance | White to Off-White Solid |
| Melting Point | 191-196°C |
| Description | Donepezil impurity. |
| Purity | > 95% |
| Quantity | Milligrams-Grams |
| Synonyms | 4-[(2,3-Dihydro-5,6-dimethoxy-1-oxo-1H-inden-2-yl)methyl]-1,1-bis(phenylmethyl) Piperidinium Bromide |
| PubChem Compound | 11613681 |
| Last Modified | Nov 11 2021 |
Mass Molarity Calculator
- mass of a compound required to prepare a solution of known volume and concentration
- volume of solution required to dissolve a compound of known mass to a desired concentration
- concentration of a solution resulting from a known mass of compound in a specific volume